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For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the culture of the H122 human non-small
cell lung cancer (NSCLC) cell line, officially designated as NCI-H2122. This cell line is a
valuable in vitro model for cancer research and drug discovery, particularly for studies involving
KRAS G12C mutations.

Cell Line Characteristics:

The NCI-H2122 cell line was established from a pleural effusion metastasis of a lung
adenocarcinoma in a 46-year-old female.[1] A key feature of this cell line is the presence of a
homozygous KRAS G12C mutation, which leads to the constitutive activation of the MAPK
signaling pathway.[2][3] The cells exhibit a mixed morphology of rounded, lymphoblast-like cells
and epithelial-like cells, often growing in loose, grape-like clusters that may loosely adhere to
the culture flask or remain in suspension.

Applications:
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o Cancer Biology Research: NCI-H2122 is extensively used to study the mechanisms of non-
small cell lung cancer, particularly those driven by KRAS mutations.[2][3]

» Drug Discovery and Development: This cell line serves as a critical model for screening anti-
cancer compounds and evaluating the efficacy of targeted therapies, especially inhibitors of
the KRAS G12C mutation and downstream effectors in the MAPK pathway.[2][3]

» Signal Transduction Studies: The constitutive activation of the MAPK pathway in NCI-H2122
cells makes them an ideal system for investigating this signaling cascade and its role in
cancer.[2][3]

e Drug Resistance Studies: Researchers utilize NCI-H2122 to explore mechanisms of
resistance to MAPK pathway inhibitors and to develop strategies to overcome this
resistance.[2][3]

Quantitative Data Summary

Parameter Value Source
Doubling Time 27 - 31.6 hours [4]
Organism Human (Homo sapiens)

i . Lung (Metastatic site: Pleural
Tissue of Origin _
effusion)

Adenocarcinoma (Non-small

Disease
cell lung cancer)
Gender of Donor Female [1]
Age of Donor 46 years [1]
Mixed: Rounded (lymphoblast-
Morphology

like) and epithelial-like

) Loosely adherent clusters and
Growth Properties )
suspension

) KRAS (p.Gly12Cys), TP53
Key Mutations [21[4]
(p-GInl6Leu, p.Cys176Phe)
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Experimental Protocols
Media and Reagents

Component Recommendation

Base Medium RPMI-1640 Medium

Supplements 10% Fetal Bovine Serum (FBS)

Passaging Solution 0.25% (w/v) Trypsin- 0.53 mM EDTA solution

Complete growth medium with 10% DMSO, or

Cryopreservation Medium _
90% FBS with 10% DMSO

Handling of Cryopreserved Cells and Initiation of
Culture

It is critical to handle cryopreserved vials with care and appropriate personal protective
equipment, as they are stored in the vapor phase of liquid nitrogen.

» Upon receipt, immediately transfer the cryovial to the vapor phase of liquid nitrogen for long-
term storage. Short-term storage at -80°C is not recommended as it can lead to a loss of
viability.

 To initiate the culture, prepare a T25 culture flask with 9 mL of pre-warmed complete growth
medium and place it in a 37°C, 5% CO:2 incubator for at least 15 minutes to allow the
medium to equilibrate.

e Quickly thaw the cryovial by gentle agitation in a 37°C water bath for approximately 1-2
minutes. Do not submerge the cap.

e Once a small ice crystal remains, remove the vial from the water bath and decontaminate the
exterior with 70% ethanol.

o Under sterile conditions, transfer the entire contents of the vial to the prepared T25 flask.

o Gently rock the flask to distribute the cells and return it to the 37°C, 5% CO2 incubator.
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o After 24 hours, replace the medium with fresh, pre-warmed complete growth medium to
remove residual cryoprotectant.

 Incubate the cells, monitoring them daily. The first passage can typically be performed 48-72
hours after thawing.

Subculturing (Passaging) Protocol

NCI-H2122 cells should be passaged when they reach 70-90% confluency.

o Carefully aspirate the culture medium. Since some cells are in suspension, it is advisable to
collect the medium in a conical tube and centrifuge at 300 x g for 3 minutes to pellet any
floating cells.

o Gently wash the adherent cell layer with 3-5 mL of sterile PBS (without Ca2* and Mg2*).

e Add 1-2 mL of 0.25% Trypsin-EDTA solution to the flask, ensuring the entire cell layer is
covered.

 Incubate at 37°C for 8-10 minutes, or until the cells detach. Avoid agitating the flask by hitting
or shaking.

e Add 10 mL of complete growth medium to the flask to neutralize the trypsin. Resuspend the
cells by gently pipetting. Combine this with the pelleted cells from step 1.

o Centrifuge the entire cell suspension at 300 x g for 3 minutes.

o Discard the supernatant and resuspend the cell pellet in fresh, pre-warmed complete growth
medium.

e Seed new T75 flasks at a recommended split ratio of 1:3 to 1:6.

e Incubate at 37°C in a humidified atmosphere with 5% CO..

Cryopreservation (Freezing) Protocol
o Prepare the cryopreservation medium (e.g., 90% FBS, 10% DMSO) and chill on ice.
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o Follow steps 1-6 of the subculturing protocol to obtain a cell pellet.

» Resuspend the cell pellet in the chilled cryopreservation medium at a concentration of
approximately 3 x 10° cells/mL.

e Aliquot 1 mL of the cell suspension into sterile cryovials.
o Place the cryovials in a controlled-rate freezing container and store at -80°C overnight.

» For long-term storage, transfer the vials to the vapor phase of liquid nitrogen.

Visualizations
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Caption: Experimental workflow for H122 (NCI-H2122) cell culture.
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Caption: Constitutively active MAPK signaling pathway in H122 (NCI-H2122) cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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